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Compound of Interest

Compound Name: DDR-TRK-1IN
Cat. No.: B1192645
Get Quote
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Core Directive & Hazard Assessment

DDR-TRK-1N is a potent small-molecule inhibitor targeting both the DNA Damage Response
(DDR) pathway and TRK receptors. Because it acts directly on genomic stability and cell
proliferation mechanisms, it must be handled as a Category 1B Carcinogen and Reproductive
Toxin.

Unlike standard organic reagents, kinase inhibitors are chemically stable and resistant to
simple oxidative degradation (e.g., bleaching). Do not attempt chemical deactivation. The only
validated disposal method is high-temperature incineration via a licensed hazardous waste

contractor.

Hazard Profile & PPE Matrix
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To view exact molar ratios, purification steps, and HRP optimization
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Disposal Decision Logic

The following workflow dictates the segregation of waste streams. Improper segregation (e.g.,
mixing bulk active compound with general trash) is a critical violation of EPA RCRA regulations.
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Click to download full resolution via product page

Figure 1: Decision matrix for segregating DDR-TRK-1N waste streams based on EPA RCRA
"P-Listed" vs. "Trace" definitions.

Detailed Disposal Protocols
Protocol A: Solid Waste (Trace vs. Bulk)
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Scientific Rationale: The EPA distinguishes between "empty" containers (trace) and those
holding flowable residue. Kinase inhibitors are often classified as "acutely hazardous" (P-listed
equivalent), meaning the "triple rinse" rule applies strictly.

» Trace Waste (Yellow Bin):

o Includes: Gloves, paper towels, bench paper, and vials defined as "RCRA Empty" (less
than 3% remaining by weight).

o Action: Place in a yellow, rigid, sealable container labeled "Trace Chemotherapy Waste."
o Disposal: Incineration at a regulated medical waste facility.
o Bulk Waste (Black Bin):

o Includes: Unused powder, expired pellets, heavily contaminated spill cleanup materials,
and vials with visible/flowable liquid.

o Action: Place in a black RCRA hazardous waste container.

o Labeling: Must be labeled "Hazardous Waste: Toxic, Carcinogenic" with the specific
chemical name (DDR-TRK-1N) and accumulation start date.

Protocol B: Liquid Waste (Stock Solutions & Media)

Scientific Rationale: Never dispose of kinase inhibitors down the drain. Even nanomolar
concentrations can disrupt aquatic ecosystems (H410).

o Collection: Collect all supernatants, cell culture media containing drug, and DMSO stock
solutions in a dedicated High-Density Polyethylene (HDPE) carboy.

e Segregation: Do not mix with oxidizing acids (Nitric/Sulfuric) or bleach, as this may generate
secondary toxic vapors.

o Labeling: "Aqueous Waste contaminated with DDR-TRK-1N [Concentration]."

» Disposal: Hand off to EHS for high-temperature incineration.
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Protocol C: Empty Reagent Containers (The "Triple Rinse" Rule)
If you have a stock bottle of DDR-TRK-1N powder that is empty:

o Solvent Rinse: Rinse the bottle three times with a solvent capable of dissolving the
compound (e.g., DMSO or Methanol), not water.

o Collect Rinsate: Pour the rinsate into the Liquid Waste carboy (Protocol B).
o Deface Label: Cross out the chemical name on the bottle.

o Discard: The bottle may now be discarded as glass waste or trace waste depending on local
site rules.

Emergency Spill Response (SWIMS)

In the event of a powder spill outside a containment hood:
o Stop: Cease all work. Alert nearby personnel.
o Warn: Post "Do Not Enter" signage.
« |solate: Close lab doors to prevent dust migration.
e Minimize: Put on N95/PAPR, double gloves, and Tyvek suit.
e Sabilize:
o Do not dry sweep. This generates aerosols.

o Cover the spill with wet paper towels (soaked in water or mild detergent) to dampen the
powder.

o Scoop the wet slurry into a wide-mouth hazardous waste jar.
o Clean the surface 3x with a detergent solution, then rinse with water.

o Dispose of all cleanup materials as Bulk Waste (Protocol A2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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